Cas no 1334148-00-3 (4-(5-amino-1,3,4-thiadiazol-2-yl)butanamide)

• Product Name: 4-(5-amino-1,3,4-thiadiazol-2-yl)butanamide
• CAS No: 1334148-00-3
• MF: C₆H₁₀N₄OS
• MW: 186.234798908234
• MDL: MFCD19982630
• CID: 5207774
• Update Time: 2025-11-01

4-(5-amino-1,3,4-thiadiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-1,3,4-thiadiazol-2-yl)butanamide
• 1,3,4-Thiadiazole-2-butanamide, 5-amino-

• MDL： MFCD19982630
• Inchi： 1S/C6H10N4OS/c7-4(11)2-1-3-5-9-10-6(8)12-5/h1-3H2,(H2,7,11)(H2,8,10)
• InChI Key： MHGREBNHMVKHHE-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CCCC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• XLogP3: -0.5
• Topological Polar Surface Area: 123

Additional information on 4-(5-amino-1,3,4-thiadiazol-2-yl)butanamide

Professional Introduction to Compound with CAS No. 1334148-00-3 and Product Name: 4-(5-amino-1,3,4-thiadiazol-2-yl)butanamide

The compound with the CAS number 1334148-00-3 and the product name 4-(5-amino-1,3,4-thiadiazol-2-yl)butanamide represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery. The thiadiazole moiety, a key structural component of this molecule, is well-documented for its diverse biological activities, making it a cornerstone in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their remarkable pharmacological properties. The 5-amino-1,3,4-thiadiazol-2-yl substituent in this compound plays a crucial role in modulating its biological activity. Studies have shown that thiadiazole-based compounds exhibit a wide range of effects, including antimicrobial, anti-inflammatory, and antiviral properties. These findings have prompted researchers to explore the therapeutic potential of 4-(5-amino-1,3,4-thiadiazol-2-yl)butanamide in various medical conditions.

One of the most compelling aspects of this compound is its ability to interact with biological targets at the molecular level. The butanamide moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug development. By enhancing these properties, 4-(5-amino-1,3,4-thiadiazol-2-yl)butanamide holds promise for improving the efficacy of treatments for a multitude of diseases. Current research is particularly focused on its potential as an anti-cancer agent, where it has shown promising results in preclinical studies.

The synthesis of 4-(5-amino-1,3,4-thiadiazol-2-yl)butanamide involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the thiadiazole core through condensation reactions involving appropriate precursors. Subsequent functionalization steps introduce the amino group and the butanamide side chain, ensuring that each step adheres to high standards of purity and yield. These synthetic strategies underscore the importance of precision in chemical manufacturing and highlight the advancements in synthetic methodologies that have enabled the production of complex molecules like this one.

Recent advancements in computational chemistry have further enhanced our understanding of the biological activity of 4-(5-amino-1,3,4-thiadiazol-2-yl)butanamide. Molecular docking studies have revealed that this compound interacts with specific proteins and enzymes involved in critical cellular pathways. These interactions are thought to contribute to its therapeutic effects by modulating cellular processes such as proliferation and apoptosis. Such insights are invaluable for designing targeted therapies that maximize efficacy while minimizing side effects.

The pharmacokinetic profile of 4-(5-amino-1,3,4-thiadiazol-2-yl)butanamide is another area of active investigation. Researchers are employing advanced analytical techniques to study how this compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is essential for optimizing dosing regimens and ensuring patient safety. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, which could make it an attractive candidate for clinical translation.

In conclusion,4-(5-amino-1,3,4-thiadiazol-2-yl)butanamide (CAS No. 1334148-00-3) represents a significant advancement in medicinal chemistry with substantial potential for therapeutic applications. Its unique structure and functional properties make it a promising candidate for further research and development. As our understanding of its mechanisms of action continues to grow,this compound is poised to play a crucial role in addressing unmet medical needs across various disease areas.